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Compound of Interest

Compound Name: Diosbulbin J

Cat. No.: B1151899

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diosbulbin J is a naturally occurring furanoid norditerpene isolated from the tubers of
Dioscorea bulbifera. This document provides a comprehensive overview of its chemical
structure, physicochemical and biological properties, and the experimental protocols for its
isolation and characterization. This technical guide is intended to serve as a foundational
resource for researchers and professionals in the fields of natural product chemistry,
pharmacology, and drug development.

Chemical Structure and Physicochemical Properties

Diosbulbin J is a complex norditerpenoid lactone characterized by a furan ring fused to a
polycyclic core. Its structure was elucidated through extensive spectroscopic analysis, including
mass spectrometry and nuclear magnetic resonance.[1]

Table 1: Physicochemical Properties of Diosbulbin J
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Property Value Source
Molecular Formula C19H220s [1]
Molecular Weight 378.4 g/mol [1]
Purity >98% [1]
Physical Description Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Source Roots of Dioscorea bulbifera [1]

Biological Properties

The biological activities of many diosbulbins, such as diosbulbin B and C, have been
investigated, revealing potential antitumor and hepatotoxic effects.[2][3] However, specific
biological data for diosbulbin J is not extensively documented in publicly available literature.
Further research is required to fully characterize its pharmacological and toxicological profile.

Experimental Protocols
Isolation and Purification of Diosbulbin J

The following is a generalized workflow for the isolation and purification of diosbulbin J from
Dioscorea bulbifera, based on common practices for separating furanoid norditerpenes.
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Caption: General workflow for the isolation and purification of Diosbulbin J.

Structure Elucidation

The chemical structure of diosbulbin J was established using a combination of spectroscopic

techniques.
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4 Spectroscopic Analysis
Mass Spectrometry (MS) Infrared (IR) Spectroscopy
- Determine molecular weight and formula - Identify functional groups
Nuclear Magnetic Resonance (NMR)
- 'H and '3C NMR for detailed structural framework
- 2D NMR (COSY, HMQC, HMBC) for connectivity
. T

1
for absolute stereochemistry
1

G(—ray Crystallography (if suitable crystals are obtaineda

||
Structure Cpnfirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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